Cas no 13621-25-5 (5,7-Dimethyl-1-tetralone)

• Product Name: 5,7-Dimethyl-1-tetralone
• CAS No: 13621-25-5
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD00001694
• CID: 49373
• PubChem ID: 83619
• Update Time: 2024-11-02

5,7-Dimethyl-1-tetralone Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-3,4-dihydronaphthalen-1(2H)-one
• 5,7-DIMETHYL-1-TETRALONE
• 5,7-dimethyl-3,4-dihydro-2H-naphthalen-1-one
• 1(2H)-Naphthalenone,3,4-dihydro-5,7-dimethyl
• 1,2,3,4-tetrahydro-5,7-dimethylnaphthalen-1-one
• 5,7-dimethyl-3,4-dihydro-1(2H)-naphthalenone
• 5,7-dimethyl-3,4-dihydronaphth-1-one
• 7-diMethyl-
• 4-dihydro-5
• AKOS BC-0291
• Einecs 237-104-2
• 5,7-Dimethyltetralin-1-one
• 3,4-Dihydro-5,7-dimethyl-1(2H)-naphthalenone
• 3,4-dihydro-5,7-dimethylnaphthalen-1(2H)-one
• 5,7-Dimethyl-1-tetralone 97%
• DTXSID50159734
• 13621-25-5
• A807042
• HMS1786C14
• AB01099068-03
• NSC63113
• Y11681
• Z56899183
• AM9128
• EN300-17248
• NSC 63113
• MFCD00001694
• 5,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• NCGC00336177-01
• C9MMT5Y6ZU
• 1(2H)-Naphthalenone, 3,4-dihydro-5,7-dimethyl-
• 1(2H)-Naphthalenone,4-dihydro-5,7-dimethyl-
• WS-02014
• J-006822
• CS-0280394
• FT-0636930
• 5,7-Dimethyl-1-tetralone, 97%
• NSC-63113
• AKOS001044133
• SCHEMBL702951
• 5,7-Dimethyl-1,2,3,4-tetrahydro-1-naphthalenone
• 5,7-dimethyltetralone
• DB-042335
• NS00024415
• 5,7-Dimethyl-1-tetralone

• MDL： MFCD00001694
• Inchi： 1S/C12H14O/c1-8-6-9(2)10-4-3-5-12(13)11(10)7-8/h6-7H,3-5H2,1-2H3
• InChI Key： UYJCNOMEGPDXMV-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C(C)=CC(C)=CC=21

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.9540 (rough estimate)
• Melting Point: 48-50 °C (lit.)
• Boiling Point: 98-100 °C/0.2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.5370 (estimate)
• PSA: 17.07000
• LogP: 2.82240

5,7-Dimethyl-1-tetralone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins